Cas no 88302-00-5 (3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-)

3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)- structure
88302-00-5 structure
Product name:3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
CAS No:88302-00-5
MF:C11H12N2O2
MW:204.225182533264
CID:638245
PubChem ID:10375633

3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)-
    • 6-ethyl-2-oxo-5-propanoyl-1H-pyridine-3-carbonitrile
    • 88302-00-5
    • SCHEMBL9477815
    • CCZMLHPMPMJRPT-UHFFFAOYSA-N
    • 6-ethyl-1,2-dihydro-2-oxo-5-(n-propanoyl)nicotinonitrile
    • DTXSID80438903
    • Inchi: InChI=1S/C11H12N2O2/c1-3-9-8(10(14)4-2)5-7(6-12)11(15)13-9/h5H,3-4H2,1-2H3,(H,13,15)
    • InChI Key: CCZMLHPMPMJRPT-UHFFFAOYSA-N
    • SMILES: CCC1=C(C=C(C(=O)N1)C#N)C(=O)CC

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 70Ų

3-Pyridinecarbonitrile, 6-ethyl-1,2-dihydro-2-oxo-5-(1-oxopropyl)- Related Literature

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd